Cas no 54931-62-3 (2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid)

2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid structure
54931-62-3 structure
Product Name:2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid
CAS No:54931-62-3
MF:C11H9NO3
MW:203.194062948227
MDL:MFCD03030456
CID:353271
PubChem ID:12220340
Update Time:2025-04-19

2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid
    • 1,2-dihydro-2-methyl-1-oxo-4-Isoquinolinecarboxylic acid
    • 2-methyl-1-oxoisoquinoline-4-carboxylic acid
    • 4-Isoquinolinecarboxylic acid, 1,2-dihydro-2-methyl-1-oxo-
    • 2-Methyl-1-oxo-1,2-dihydro-isochinolin-4-carbonsaeure
    • 2-methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid(SALTDATA: FREE)
    • BB_NC-2633
    • NQDGBUUSUPLGHH-UHFFFAOYSA
    • Z1203159496
    • SCHEMBL926245
    • MFCD03030456
    • CS-0051882
    • AKOS000505594
    • AS-32700
    • 54931-62-3
    • InChI=1/C11H9NO3/c1-12-6-9(11(14)15)7-4-2-3-5-8(7)10(12)13/h2-6H,1H3,(H,14,15)
    • 2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylicacid
    • DTXSID00481072
    • AMY5562
    • A870316
    • 2-methyl-1-oxo-1,2-dihydro-4-isoquinolinecarboxylic acid
    • 2-methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid, AldrichCPR
    • NQDGBUUSUPLGHH-UHFFFAOYSA-
    • 2-Methyl-1-oxo-isoquinoline-4-carboxylic acid
    • EN300-180165
    • 4,4-dimethyl-2,5-dioxoimidazolidine-1,3-dipropionicacid
    • BB 0253686
    • FT-0731114
    • SB11947
    • STL374032
    • ALBB-030904
    • DA-30326
    • BBL029851
    • MDL: MFCD03030456
    • Inchi: 1S/C11H9NO3/c1-12-6-9(11(14)15)7-4-2-3-5-8(7)10(12)13/h2-6H,1H3,(H,14,15)
    • InChI Key: NQDGBUUSUPLGHH-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C(C(=O)O)=CN1C

Computed Properties

  • Exact Mass: 203.05800
  • Monoisotopic Mass: 203.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 1.379
  • Boiling Point: 366.45°C at 760 mmHg
  • Flash Point: 175.423°C
  • Refractive Index: 1.632
  • PSA: 59.30000
  • LogP: 1.23670

2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

2-Methyl-1-oxo-1,2-dihydroisoquinoline-4-carboxylic acid Pricemore >>

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